3-((1-(2-(m-Tolyloxy)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
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Description
3-((1-(2-(m-Tolyloxy)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile, commonly known as MTOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTOP is a small molecule that has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Synthesis and Reactivity
Compounds with similar structural components have been synthesized for various purposes, including the development of new pharmaceuticals, materials, and chemical reactions. For instance, the synthesis of new 3,4-dihydropyrano[c]chromene derivatives has been explored for their potential as acetylcholinesterase inhibitors, indicating a focus on neurodegenerative disorders treatment research (Younes Bouazizi, Anis Romdhane, H. Jannet, 2014). Similarly, the construction of novel pyrazole and thiazole derivatives through reactions involving chloroacetonitrile highlights the chemical flexibility and potential utility of these compounds in synthesizing biologically active molecules (Ali Khalil, G. A. Elsayed, H. A. Mohamed, A. Raafat, 2017).
Biological Activity and Applications
The biological activity of similar compounds has been a significant area of research, with studies focusing on antimicrobial, anticancer, and enzyme inhibition properties. For instance, new pyridines derived from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile have been evaluated for their antibacterial and antitumor activities, demonstrating the potential therapeutic applications of such compounds (Safaa I. Elewa, A. Abdelhamid, A. Hamed, E. Mansour, 2021). Additionally, the synthesis of new pyrazolo[5, 1-c][1, 2, 4]triazines from 5-aminopyrazole and their study on biological activity and cytotoxicity further exemplify the interest in developing compounds with potential for cancer treatment (Wedad M. Al-Adiwish, Maryam A. S. Abubakr, Naowara M. Alarafi, 2017).
Catalytic and Chemical Properties
The catalytic properties of related compounds have also been explored, such as the oxidation of methane to methyl hydroperoxide and other oxygenates under mild conditions, demonstrating the potential utility of such compounds in industrial and environmental applications (G. V. Nizova, G. Süss-Fink, G. B. Shul’pin, 1997).
Properties
IUPAC Name |
3-[1-[2-(3-methylphenoxy)acetyl]piperidin-3-yl]oxypyrazine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3/c1-14-4-2-5-15(10-14)25-13-18(24)23-9-3-6-16(12-23)26-19-17(11-20)21-7-8-22-19/h2,4-5,7-8,10,16H,3,6,9,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQFIEALDDVDPRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)N2CCCC(C2)OC3=NC=CN=C3C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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